Cas no 15365-25-0 (Methyl 2-(bromomethyl)-4-methoxybenzoate)

• Product Name: Methyl 2-(bromomethyl)-4-methoxybenzoate
• CAS No: 15365-25-0
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD04114316
• CID: 50090
• Update Time: 2024-11-01

Methyl 2-(bromomethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-4-methoxybenzoate
• 2-Bromomethyl-4-methoxy-benzoic acid methyl ester
• Methyl 2-bromomethyl-4-methoxybenzoate
• p-Anisicacid, 2-(bromomethyl)-, methyl ester (8CI)
• 2-Bromomethyl-4-methoxybenzoic acidmethyl ester
• Methyl 2-(bromomethyl)-4-(methyloxy)benzoate
• Methyl2-(bromomethyl)-4-methoxybenzoate
• NISTC15365250
• METHYL 2-BROMOMETHYL-4-METHOXY-BENZOATE
• p-Anisic acid, 2-bromomethyl-, methyl ester
• 2-BROMOMETHYL-4-METHOXYBENZOICACID,METHYLESTER
• Benzoic acid, 2-(broMoMethyl)-4-Methoxy-, Methyl ester
• KXENUXLNAPNGAC-UHFFFAOYSA-N
• CM0178
• RP29231
• AB18055
• BC681125
• m
• Methyl 2-(bromomethyl)-4-methoxybenzoate

• MDL： MFCD04114316
• Inchi： 1S/C10H11BrO3/c1-13-8-3-4-9(10(12)14-2)7(5-8)6-11/h3-5H,6H2,1-2H3
• InChI Key： KXENUXLNAPNGAC-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 257.98900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• PSA: 35.53000
• LogP: 2.37670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives